![molecular formula C23H24N4O5 B2359848 ethyl 4-(4-((2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)benzoyl)piperazine-1-carboxylate CAS No. 896374-38-2](/img/structure/B2359848.png)
ethyl 4-(4-((2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)benzoyl)piperazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-(4-((2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)benzoyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C23H24N4O5 and its molecular weight is 436.468. The purity is usually 95%.
BenchChem offers high-quality ethyl 4-(4-((2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)benzoyl)piperazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 4-(4-((2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)benzoyl)piperazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Applications :
- Anticancer Properties : Researchers have explored Compound X as a potential anticancer agent. Its quinazolinone scaffold and benzoyl group make it an interesting candidate for inhibiting cancer cell growth .
- Kinase Inhibitor : Compound X may act as a kinase inhibitor, targeting specific enzymes involved in cellular signaling pathways. This property could be valuable in drug development .
- Anti-inflammatory Activity : Some studies suggest that Compound X exhibits anti-inflammatory effects, which could be relevant for treating inflammatory diseases .
- Serotonin Receptors : Compound X has been studied for its interaction with serotonin receptors, which play a crucial role in mood regulation and other physiological processes .
- Dopamine Receptors : Investigations into its binding to dopamine receptors may provide insights into potential neurological applications .
- Neuroprotective Effects : Some studies suggest that Compound X exhibits neuroprotective properties. Researchers have explored its potential in preventing neuronal damage and promoting brain health .
- Alzheimer’s Disease : Given its neuroprotective effects, Compound X could be relevant in Alzheimer’s disease research .
- Protease Inhibition : Compound X may inhibit proteases involved in disease processes, making it a candidate for therapeutic intervention .
- Catalysis : Researchers have used Compound X in catalytic reactions, demonstrating its utility beyond pharmacology .
- Nanoparticles : Some studies have functionalized Compound X for use in nanoparticles. These nanoparticles could have applications in drug delivery or imaging .
Medicinal Chemistry and Drug Development
Pharmacology and Receptor Binding
Neuroscience and Neuroprotection
Chemical Biology and Enzyme Inhibition
Organic Synthesis and Chemical Methodology
Materials Science and Nanotechnology
properties
IUPAC Name |
ethyl 4-[4-[(2,4-dioxo-1H-quinazolin-3-yl)methyl]benzoyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N4O5/c1-2-32-23(31)26-13-11-25(12-14-26)20(28)17-9-7-16(8-10-17)15-27-21(29)18-5-3-4-6-19(18)24-22(27)30/h3-10H,2,11-15H2,1H3,(H,24,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKYXFPFFNBFBIE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2=CC=C(C=C2)CN3C(=O)C4=CC=CC=C4NC3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 4-(4-((2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)benzoyl)piperazine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.